4-Bromo-3-chloro-2-methoxy-benzoic acid methyl ester
Overview
Description
“4-Bromo-3-chloro-2-methoxy-benzoic acid methyl ester” is a chemical compound with the molecular formula C9H8BrClO3 . It is a solid substance at room temperature .
Molecular Structure Analysis
The InChI code for this compound is 1S/C9H8BrClO3/c1-13-8-4-6 (10)7 (11)3-5 (8)9 (12)14-2/h3-4H,1-2H3 . This code provides a specific description of the molecule’s structure.
Physical And Chemical Properties Analysis
Scientific Research Applications
Reactions at the Benzylic Position
This compound can undergo reactions at the benzylic position . These reactions include free radical bromination and nucleophilic substitution . The benzylic position is particularly reactive due to the resonance stabilization that can occur when a hydrogen atom is removed .
Suzuki–Miyaura Coupling
The compound can be used in Suzuki–Miyaura coupling , a widely-applied transition metal catalyzed carbon–carbon bond forming reaction. This reaction is known for its mild and functional group tolerant reaction conditions, and it uses a relatively stable, readily prepared, and generally environmentally benign organoboron reagent .
Protodeboronation
Protodeboronation is another application of this compound . This reaction has been used in the formal total synthesis of d-®-coniceine and indolizidine 209B .
Drug Intermediate
The compound is an important drug intermediate . It is used in the synthesis of 9-O-(4-carboxybenzyl)berberine .
Hydromethylation
The compound can undergo hydromethylation . This reaction has been applied to methoxy protected ()-D8-THC and cholesterol .
Safety and Hazards
The compound is classified under GHS07 for safety . It may cause skin irritation, serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and wearing protective gloves/protective clothing/eye protection/face protection .
Future Directions
properties
IUPAC Name |
methyl 4-bromo-3-chloro-2-methoxybenzoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8BrClO3/c1-13-8-5(9(12)14-2)3-4-6(10)7(8)11/h3-4H,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
INQFRQVYHFAPDJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=CC(=C1Cl)Br)C(=O)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8BrClO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
279.51 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Bromo-3-chloro-2-methoxy-benzoic acid methyl ester | |
CAS RN |
1427377-54-5 |
Source
|
| Record name | 4-bromo-3-chloro-2-methoxy-benzoic acid methyl ester | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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